Cas no 2034337-15-8 (N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide)

• Product Name: N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide
• CAS No: 2034337-15-8
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 6223115
• PubChem ID: 119101303
• Update Time: 2025-07-21

N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide
• AKOS026692462
• (1s,3s)-N-(1,3-dimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)adamantane-1-carboxamide
• N-(1,3-dimethyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide
• F6510-2536
• 2034337-15-8

• Inchi： 1S/C19H25N3O3S/c1-21-16-4-3-15(8-17(16)22(2)26(21,24)25)20-18(23)19-9-12-5-13(10-19)7-14(6-12)11-19/h3-4,8,12-14H,5-7,9-11H2,1-2H3,(H,20,23)
• InChI Key： CKZQKBTWDPVUJZ-UHFFFAOYSA-N
• SMILES： S1(N(C)C2=CC=C(C=C2N1C)NC(C12CC3CC(CC(C3)C1)C2)=O)(=O)=O

Computed Properties

• Exact Mass: 375.16166284g/mol
• Monoisotopic Mass: 375.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.1Ų

Additional information on N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide

Research Brief on N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide (CAS: 2034337-15-8)

Recent studies on N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide (CAS: 2034337-15-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique adamantane and benzothiadiazole moieties, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its potential applications in treating neurodegenerative diseases and inflammatory disorders. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, suggesting its utility in central nervous system (CNS)-targeted therapies. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been investigated to assess its suitability for clinical development.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's interaction with adenosine A2A receptors, which are implicated in Parkinson's disease. The results indicated that N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide acts as a potent and selective antagonist, reducing neuroinflammation and improving motor function in animal models. These findings underscore its potential as a disease-modifying agent for neurodegenerative conditions.

Further research has also investigated the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits the NF-κB pathway, a key regulator of inflammatory responses. This activity was observed in both macrophage and microglial cell lines, suggesting broad applicability in treating chronic inflammatory diseases. The study also highlighted the compound's favorable safety profile, with no significant cytotoxicity observed at therapeutic concentrations.

In summary, N-(1,3-dimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-5-yl)adamantane-1-carboxamide (CAS: 2034337-15-8) represents a promising candidate for further development in the treatment of neurodegenerative and inflammatory diseases. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in additional indications. Future studies will be critical in advancing this compound toward clinical trials and eventual therapeutic application.